Cas no 2034325-06-7 (N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide)

N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide is a heterocyclic compound featuring a benzotriazinone core linked to an indole-3-carboxamide moiety via an ethyl spacer. This structure imparts potential biological relevance, particularly in medicinal chemistry, due to the pharmacophoric properties of both indole and benzotriazinone scaffolds. The compound may exhibit applications as an intermediate in drug discovery, leveraging its ability to interact with enzymatic targets or receptors. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of hydrogen-bonding motifs (amide and lactam) enhances its potential for molecular recognition, making it a candidate for inhibitor design or biochemical probe development.
N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide structure
2034325-06-7 structure
Product name:N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide
CAS No:2034325-06-7
MF:C18H15N5O2
MW:333.344002962112
CID:5551280

N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxamide, N-[2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)ethyl]-
    • N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide
    • Inchi: 1S/C18H15N5O2/c24-17(14-11-20-15-7-3-1-5-12(14)15)19-9-10-23-18(25)13-6-2-4-8-16(13)21-22-23/h1-8,11,20H,9-10H2,(H,19,24)
    • InChI Key: CZVWWAYDSUJOSN-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(NCCN2C(=O)C3=CC=CC=C3N=N2)=O)=C1

N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-0944-5mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
5mg
$69.0 2023-09-08
Life Chemicals
F6524-0944-75mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
75mg
$208.0 2023-09-08
Life Chemicals
F6524-0944-10mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
10mg
$79.0 2023-09-08
Life Chemicals
F6524-0944-15mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
15mg
$89.0 2023-09-08
Life Chemicals
F6524-0944-100mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
100mg
$248.0 2023-09-08
Life Chemicals
F6524-0944-5μmol
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-0944-25mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
25mg
$109.0 2023-09-08
Life Chemicals
F6524-0944-30mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
30mg
$119.0 2023-09-08
Life Chemicals
F6524-0944-1mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
1mg
$54.0 2023-09-08
Life Chemicals
F6524-0944-50mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide
2034325-06-7
50mg
$160.0 2023-09-08

Additional information on N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide

Recent Advances in the Study of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide (CAS: 2034325-06-7)

The compound N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide (CAS: 2034325-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide exhibits promising inhibitory effects on specific enzymatic targets, including kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the compound's precise mode of action and its interactions with biological macromolecules.

One of the most intriguing aspects of this compound is its dual functionality, combining the indole moiety, known for its diverse biological activities, with the benzotriazine scaffold, which has been associated with antimicrobial and anticancer properties. This hybrid structure may offer synergistic effects, enhancing its therapeutic potential. Computational modeling and molecular docking studies have provided insights into the compound's binding affinity and selectivity, guiding the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in relevant disease models.

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd